Cas no 1896895-70-7 (4-methoxybut-2-yne-1-sulfonyl chloride)

• Product Name: 4-methoxybut-2-yne-1-sulfonyl chloride
• CAS No: 1896895-70-7
• MF: C₅H₇ClO₃S
• MW: 182.625279664993
• CID: 6567546
• PubChem ID: 115016343
• Update Time: 2025-10-28

4-methoxybut-2-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxybut-2-yne-1-sulfonyl chloride
• EN300-1120574
• 1896895-70-7

• Inchi： 1S/C5H7ClO3S/c1-9-4-2-3-5-10(6,7)8/h4-5H2,1H3
• InChI Key： PKSPWVDXPQKOEA-UHFFFAOYSA-N
• SMILES： ClS(CC#CCOC)(=O)=O

Computed Properties

• Exact Mass: 181.9804429g/mol
• Monoisotopic Mass: 181.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxybut-2-yne-1-sulfonyl chloride

Introduction to 4-methoxybut-2-yne-1-sulfonyl chloride (CAS No. 1896895-70-7) and Its Applications in Modern Chemical Biology

4-methoxybut-2-yne-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1896895-70-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and their role as intermediates in the development of bioactive molecules. The presence of both a methoxy group and an alkyne functional group makes this compound a particularly intriguing molecule for medicinal chemists and synthetic organic chemists alike.

The structural features of 4-methoxybut-2-yne-1-sulfonyl chloride contribute to its unique reactivity and make it a valuable building block in the synthesis of more complex molecules. The alkyne moiety, characterized by a carbon-carbon triple bond, offers opportunities for further functionalization through reactions such as hydrogenation, oxidation, and coupling reactions. Meanwhile, the sulfonyl chloride group is highly reactive towards nucleophiles, facilitating the introduction of various substituents into the molecular framework. These properties make it an excellent candidate for constructing novel pharmacophores or for modifying existing drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 4-methoxybut-2-yne-1-sulfonyl chloride has been explored as a potential intermediate in the synthesis of such inhibitors. For instance, its alkyne functionality can be utilized to introduce rigid structures into drug candidates, which may enhance binding affinity to biological targets. Additionally, the sulfonyl chloride group can be converted into other functional groups, such as sulfonamides or sulfones, which are known to exhibit pharmacological activity.

One notable application of 4-methoxybut-2-yne-1-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating this compound into the design of kinase inhibitors, researchers aim to develop molecules that can selectively inhibit aberrant signaling cascades without affecting normal cellular processes. The ability to modify both the alkyne and sulfonyl chloride functionalities allows for fine-tuning of the inhibitor's properties, including solubility, metabolic stability, and target specificity.

Another area where 4-methoxybut-2-yne-1-sulfonyl chloride has shown promise is in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in numerous physiological processes. Inhibiting specific proteases has been an effective strategy for treating conditions such as HIV/AIDS, cancer, and inflammation. The structural features of this compound make it a suitable candidate for designing protease inhibitors by allowing modifications that can optimize binding interactions with the enzyme's active site.

The synthetic utility of 4-methoxybut-2-yne-1-sulfonyl chloride extends beyond its applications in drug discovery. It has also been employed in materials science and polymer chemistry. For example, its alkyne functionality can be used to cross-link polymers or to introduce specific functional groups that enhance material properties such as biodegradability or mechanical strength. The sulfonyl chloride group provides another avenue for modification, enabling the creation of polymers with tailored characteristics for various industrial applications.

Recent advances in synthetic methodologies have further expanded the potential uses of 4-methoxybut-2-yne-1-sulfonyl chloride. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient incorporation of this compound into complex molecular architectures. These techniques have opened new avenues for constructing novel scaffolds with enhanced pharmacological properties. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability during its synthesis and application.

The impact of 4-methoxybut-2-yne-1-sulfonyl chloride on research and development is underscored by its increasing use in academic laboratories and pharmaceutical companies worldwide. Its versatility as a synthetic intermediate has made it a valuable tool for chemists working on cutting-edge projects across multiple disciplines. As our understanding of biological systems continues to evolve, compounds like 4-methoxybut-2-yne-1-sulfonyl chloride will undoubtedly play an integral role in discovering new treatments and therapies for human diseases.

In conclusion,4-methoxybut-2-yne-1-sulfonyl chloride (CAS No. 1896895-70-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, materials science, and polymer chemistry. As synthetic methodologies continue to advance，this compound will remain at forefront of innovation，contributing to breakthroughs that improve human health and well-being.